Cas no 1782603-19-3 (4-(2-oxo-1,3-oxazolidin-4-yl)benzene-1-sulfonyl chloride)

• Product Name: 4-(2-oxo-1,3-oxazolidin-4-yl)benzene-1-sulfonyl chloride
• CAS No: 1782603-19-3
• MF: C₉H₈ClNO₄S
• MW: 261.682120323181
• MDL: MFCD28641191
• CID: 5237866
• Update Time: 2025-10-28

4-(2-oxo-1,3-oxazolidin-4-yl)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 4-(2-oxo-4-oxazolidinyl)-
• 4-(2-oxo-1,3-oxazolidin-4-yl)benzene-1-sulfonyl chloride

• MDL： MFCD28641191
• Inchi： 1S/C9H8ClNO4S/c10-16(13,14)7-3-1-6(2-4-7)8-5-15-9(12)11-8/h1-4,8H,5H2,(H,11,12)
• InChI Key： LSPSVRBYIOLOLD-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=C(C2COC(=O)N2)C=C1

Additional information on 4-(2-oxo-1,3-oxazolidin-4-yl)benzene-1-sulfonyl chloride

Research Briefing on 4-(2-oxo-1,3-oxazolidin-4-yl)benzene-1-sulfonyl chloride (CAS: 1782603-19-3)

In recent years, the compound 4-(2-oxo-1,3-oxazolidin-4-yl)benzene-1-sulfonyl chloride (CAS: 1782603-19-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonyl chloride derivative, characterized by its unique oxazolidinone moiety, has shown promising potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel antimicrobial and anti-inflammatory agents. The compound's reactivity, stemming from the sulfonyl chloride group, allows for efficient conjugation with various nucleophiles, making it a valuable building block in medicinal chemistry.

Recent studies have focused on elucidating the synthetic pathways and optimizing the yield of 4-(2-oxo-1,3-oxazolidin-4-yl)benzene-1-sulfonyl chloride. A 2023 publication in the Journal of Medicinal Chemistry reported an improved synthetic route utilizing a one-pot oxidation-chlorination sequence, achieving a yield of 78% with high purity. This advancement addresses previous challenges related to the instability of the sulfonyl chloride group under standard conditions, thereby facilitating its broader application in drug discovery programs.

The pharmacological potential of derivatives synthesized from 4-(2-oxo-1,3-oxazolidin-4-yl)benzene-1-sulfonyl chloride has been a key area of investigation. In vitro studies have demonstrated that oxazolidinone-sulfonamide hybrids exhibit potent inhibitory activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). These findings suggest that the compound could serve as a scaffold for developing next-generation antibiotics, particularly in addressing the growing issue of antimicrobial resistance.

Beyond its antimicrobial applications, research has also explored the compound's utility in targeted drug delivery systems. A 2024 study published in Bioconjugate Chemistry highlighted its use in the synthesis of antibody-drug conjugates (ADCs), where the sulfonyl chloride group enabled efficient coupling to monoclonal antibodies. The resulting ADCs demonstrated enhanced tumor-targeting capabilities in preclinical models of solid tumors, underscoring the compound's potential in oncology therapeutics.

Structural-activity relationship (SAR) studies have provided insights into the importance of the oxazolidinone ring in modulating the biological activity of derivatives. Computational modeling and X-ray crystallography analyses have revealed that the conformational rigidity imparted by this moiety contributes to improved binding affinity with target proteins. These findings are guiding the design of more potent and selective analogs for various therapeutic applications.

From a safety perspective, recent toxicological evaluations of 4-(2-oxo-1,3-oxazolidin-4-yl)benzene-1-sulfonyl chloride have shown favorable profiles in acute toxicity studies, with no significant adverse effects observed at pharmacologically relevant doses. However, researchers emphasize the need for comprehensive chronic toxicity assessments before clinical translation, particularly given the reactive nature of the sulfonyl chloride group.

In conclusion, 4-(2-oxo-1,3-oxazolidin-4-yl)benzene-1-sulfonyl chloride represents a promising chemical entity with diverse applications in pharmaceutical development. Ongoing research continues to uncover its potential in addressing unmet medical needs, from combating resistant pathogens to enabling precision cancer therapies. Future directions may focus on expanding its utility in prodrug design and exploring its incorporation into novel drug delivery platforms.